Calcium, isotope of mass 48
Description
Calcium-48 is a scarce isotope of calcium containing 20 protons and 28 neutrons . It makes up 0.187% of natural calcium by mole fraction . Although it is unusually neutron-rich for such a light nucleus, its beta decay is extremely hindered, and so the only radioactive decay pathway that it has been observed to undergo is the extremely rare process of double beta decay . Its half-life is about 6.4×10^19 years , so for all practical purposes it can be treated as stable .
Synthesis Analysis
Calcium-48 is a valuable starting material for the production of new nuclei in particle accelerators, both by fragmentation and by fusion reactions with other nuclei . It has been used in the discoveries of the heaviest five elements on the periodic table, from flerovium to oganesson .Molecular Structure Analysis
Calcium-48 is the lightest nucleus known to undergo double beta decay and the only one simple enough to be analyzed with the sd nuclear shell model . It also releases more energy (4.27 MeV) than any other double beta decay candidate .Chemical Reactions Analysis
The variations in the isotopic composition of calcium caused by fractionation in heterogeneous systems and by nuclear reactions can provide insight into numerous biological, geological, and cosmic processes .Physical And Chemical Properties Analysis
The isotopic mass of Calcium-48 is 47.952522654 (19) u . The nuclear binding energy is 416.0011535 MeV (per nucleus) . The spin and parity (nuclear angular momentum) is 0+ . The charge radius is 3.4771 (20) femtometer fm .Future Directions
Calcium-48 is a valuable tracer for earth system processes and biogeochemical pathways . The isotope studies of Calcium-48 are thus relevant for a better understanding of global elemental cycles and mutual interactions between lithosphere, hydrosphere, and biosphere . It is also an essential nutrient for marine and terrestrial organisms where it regulates metabolic processes (i.e., calcium homeostasis) as well as the production of skeletal structures (i.e., bones and calcitic shells) .
properties
IUPAC Name |
calcium-48 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca/i1+8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYPRJOBELJOOCE-CONNIKPHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ca] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[48Ca] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ca |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
47.9525227 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium, isotope of mass 48 | |
CAS RN |
13981-76-5 |
Source
|
| Record name | Calcium, isotope of mass 48 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013981765 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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